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Compound of Interest

Compound Name: EN219

Cat. No.: B15574252

Essential Safety and Handling Guide for EN219

Topic: Personal Protective Equipment for Handling EN219 Content Type: Provides essential,
immediate safety and logistical information, including operational and disposal plans. This
content provides procedural, step-by-step guidance that directly answers specific operational
questions.

Audience: Researchers, scientists, and drug development professionals.

Introduction to EN219

EN219 is a research chemical identified as a covalent inhibitor of RNF114, an E3 ubiquitin
ligase. Its reactivity is attributed to a chloroacetamide functional group, which covalently binds
to cysteine residues on its target protein. Due to this reactive nature, appropriate handling
procedures and personal protective equipment (PPE) are critical to ensure laboratory safety.
This guide provides detailed procedures for the safe handling, storage, and disposal of EN219.

Hazard Identification and Risk Assessment

While a specific Safety Data Sheet (SDS) for EN219 is not publicly available, its chemical
structure, containing a reactive chloroacetamide moiety, suggests potential hazards.
Chloroacetamides are known to be alkylating agents, which can be irritants, sensitizers, and
potentially harmful if absorbed through the skin, inhaled, or ingested.
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Potential Hazards:

Skin and Eye Irritation: Direct contact can cause irritation or chemical burns.

Allergic Skin Reaction: May cause skin sensitization upon repeated exposure.

Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.

Lack of comprehensive toxicological data: As a research chemical, the full toxicological
profile of EN219 is unknown.

A thorough risk assessment should be conducted before any experiment involving EN219.

Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory to minimize exposure to EN219. The following
table summarizes the required PPE for various laboratory activities involving this compound.
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Activity

Required Personal Protective Equipment

Handling solid EN219 (weighing, preparing

solutions)

- Primary Gloves: Nitrile gloves (double-gloving
recommended) - Secondary Gloves: Chemical-
resistant gloves (e.g., neoprene or butyl rubber)
over primary gloves - Eye Protection: Chemical
safety goggles and a face shield - Body
Protection: Laboratory coat and chemical-
resistant apron - Respiratory Protection: Use in
a certified chemical fume hood is mandatory. If a
fume hood is not available, a NIOSH-approved
respirator with an organic vapor cartridge is

required.

Handling EN219 solutions

- Gloves: Double-gloving with nitrile gloves - Eye
Protection: Chemical safety goggles - Body

Protection: Laboratory coat

Cleaning spills

- Gloves: Heavy-duty, chemical-resistant gloves
(e.g., butyl rubber) - Eye Protection: Chemical
safety goggles and a face shield - Body
Protection: Chemical-resistant suit or coveralls -
Respiratory Protection: NIOSH-approved

respirator with an organic vapor cartridge

Note: All PPE should be inspected for integrity before use and disposed of or decontaminated

properly after handling EN219.

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for the safe handling of EN219 in a

laboratory setting.
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Caption: Workflow for Safe Handling of EN219.
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Disposal Plan

Proper disposal of EN219 and associated waste is crucial to prevent environmental

contamination and ensure safety.

Waste Segregation and Disposal Procedures:

Waste Type Disposal Procedure
- Collect in a clearly labeled, sealed container. -
Label as "Hazardous Waste: EN219 (Reactive
Solid EN219 Chloroacetamide)". - Dispose of through your

institution's Environmental Health and Safety
(EHS) office.

EN219 Solutions

- Collect in a sealed, chemical-resistant
container. - Do not mix with other solvent waste
unless compatible. - Label with the full chemical
name and concentration. - Dispose of through
EHS.

Contaminated PPE (gloves, apron, etc.)

- Place in a designated, sealed waste bag. -
Label as "Hazardous Waste: EN219
Contaminated PPE". - Dispose of through EHS.

Contaminated Glassware

- Rinse with a suitable solvent in a fume hood. -
Collect the rinsate as hazardous waste. - After
decontamination, glassware can be washed and

reused.

Emergency Spill Procedures:

o Evacuate: Immediately evacuate the affected area.

 Alert: Notify your supervisor and EHS.

e Secure: Restrict access to the spill area.
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e PPE: Do not attempt to clean up the spill without the appropriate PPE, as detailed in the
table above.

e Cleanup: For small spills, use a chemical spill kit with an absorbent appropriate for the
solvent used. For large spills, await the arrival of trained EHS personnel.

Storage

Proper storage of EN219 is essential to maintain its integrity and prevent accidental exposure.

Parameter Storage Condition

Store at -20°C or -80°C as recommended by the

Temperature )

supplier.

Store in a tightly sealed container, under an inert
Atmosphere atmosphere (e.g., argon or nitrogen) if possible,

to prevent degradation.

Store in a designated, locked, and well-
Location ventilated cold storage unit for hazardous

materials.

o Avoid storage near strong oxidizing agents,
Incompatibilities )
acids, and bases.

By adhering to these guidelines, researchers can safely handle EN219, minimizing risks and
ensuring a secure laboratory environment. Always consult your institution's specific safety
protocols and EHS office for additional guidance.

 To cite this document: BenchChem. [Personal protective equipment for handling EN219].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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